![molecular formula C18H20N2O3 B2824626 2-(cyclopropylmethoxy)-N-(2-methoxybenzyl)isonicotinamide CAS No. 2034470-31-8](/img/structure/B2824626.png)
2-(cyclopropylmethoxy)-N-(2-methoxybenzyl)isonicotinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(cyclopropylmethoxy)-N-(2-methoxybenzyl)isonicotinamide, also known as CPIB, is a novel chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. CPIB is a derivative of isonicotinamide and benzyl ether, and it has been shown to exhibit promising biological activities, such as anti-inflammatory and anti-cancer properties.
Scientific Research Applications
Doubly Dearomatising Intramolecular Coupling
Research by H. Brice and J. Clayden (2009) on isonicotinamides illustrates the potential for creating spirocyclic compounds through cyclisation induced by an electrophile. This method could be relevant for synthesizing compounds with complex structures, including those similar to "2-(cyclopropylmethoxy)-N-(2-methoxybenzyl)isonicotinamide" (Brice & Clayden, 2009).
Co-crystal Formation and Phase Transitions
T. S. Chia and C. Quah (2017) studied the temperature-induced phase transition of a co-crystal involving isonicotinamide, suggesting applications in understanding and manipulating the physical properties of pharmaceutical co-crystals. Such research could have implications for the formulation and stability of drugs including those related to "2-(cyclopropylmethoxy)-N-(2-methoxybenzyl)isonicotinamide" (Chia & Quah, 2017).
Imaging Agents for Alzheimer's Disease
A study by Mingzhang Gao, Min Wang, and Q. Zheng (2017) on the synthesis of carbon-11-labeled isonicotinamides as potential PET agents for imaging GSK-3 enzyme in Alzheimer's disease showcases the utility of isonicotinamide derivatives in developing diagnostic tools. This work might inspire applications for "2-(cyclopropylmethoxy)-N-(2-methoxybenzyl)isonicotinamide" in neuroimaging or other diagnostic areas (Gao, Wang, & Zheng, 2017).
properties
IUPAC Name |
2-(cyclopropylmethoxy)-N-[(2-methoxyphenyl)methyl]pyridine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2O3/c1-22-16-5-3-2-4-15(16)11-20-18(21)14-8-9-19-17(10-14)23-12-13-6-7-13/h2-5,8-10,13H,6-7,11-12H2,1H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RXKFEWZUINOQLC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1CNC(=O)C2=CC(=NC=C2)OCC3CC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(cyclopropylmethoxy)-N-(2-methoxybenzyl)isonicotinamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.